ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-3,4-dihydro-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C24H19F4N3O4S/c1-2-35-23(34)20-19(15-8-3-4-9-17(15)25)16(11-29)22(31-21(20)33)36-12-18(32)30-14-7-5-6-13(10-14)24(26,27)28/h3-10,19-20H,2,12H2,1H3,(H,30,32)(H,31,33)
• InChI Key: RJUUNKKLTGHCGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(C(=C(NC1=O)SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)C#N)C3=CC=CC=C3F
• Molecular Formula: C24H19F4N3O4S
• Molecular Weight: 521.5 g/mol

Description

Ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C24H19F4N3O4S and its molecular weight is 521.5 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate is 521.10323992 g/mol and the complexity rating of the compound is 932. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 5-cyano-4-(2-fluorophenyl)-2-oxo-6-[(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

This compound and its derivatives are subjects of extensive synthetic chemistry research, focusing on the development of novel chemical reactions and the exploration of their chemical properties. For instance, research has led to the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, highlighting the compound's utility in creating fluorescent molecules and potential agricultural herbicides due to its unique reactivity and binding sites (Wu et al., 2006). Additionally, its structural characterization has been achieved through X-ray structure analysis, offering insights into its molecular conformation and the interactions stabilizing its crystal structure (Kumar et al., 2018).

Fluorescence and Photophysical Properties

The compound's derivatives have been found to exhibit novel fluorescent properties, making them attractive candidates for fluorophores. This fluorescence intensity and the potential for applications in molecular imaging and sensing have been explored, demonstrating the compound's versatility in scientific research (El-kashef et al., 2010).

Potential Biological Activities

Research into the biological activities of derivatives of this compound has been conducted, with some studies suggesting antihypertensive potential. These investigations are foundational, indicating the need for further studies to fully understand the therapeutic prospects (Kumar & Mashelker, 2006).

Crystal Structure Analysis

Crystallography reports offer detailed insights into the molecular and crystal structure of similar compounds, providing a basis for understanding the structural properties that might influence their chemical reactivity and interactions with biological targets (Kumar et al., 2018).